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Compound of Interest

Compound Name: Methyl 4-(Dimethylamino)benzoate-D4

Cat. No.: B13445417 Get Quote

An In-depth Technical Guide to Methyl 4-(Dimethylamino)benzoate-D4

This technical guide provides a comprehensive overview of Methyl 4-(Dimethylamino)benzoate-D4, a deuterated isotopologue

of Methyl 4-(dimethylamino)benzoate. This document is intended for researchers, scientists, and drug development professionals,

offering detailed information on its chemical structure, properties, and applications, particularly as an intermediate in the synthesis

of labeling reagents for mass spectrometry.

Chemical Structure and Formula
Methyl 4-(Dimethylamino)benzoate-D4 is a stable, isotopically labeled compound where four hydrogen atoms on the benzene

ring have been replaced by deuterium. This labeling is crucial for its use as an internal standard or in tracer studies.

The chemical structure and fundamental properties are summarized below.

Property Value

Chemical Name Methyl 4-(Dimethylamino)benzoate-D4

Synonyms 4-(Dimethylamino)benzoic-2,3,5,6-d4 Acid Methyl Ester[1][2]

Molecular Formula C₁₀H₉D₄NO₂[1][2]

Molecular Weight 183.24 g/mol [1][2][3]

CAS Number 1175002-06-8[1][3]

Chemical Structure

ngcontent-ng-c4139270029="" class="ng-star-inserted">

SMILES [2H]c1c([2H])c(N(C)C)c([2H])c([2H])c1C(=O)OC

InChI Key DBQGARDMYOMOOS-UGWFXTGHSA-N[2]

Physical Form Neat[2]

Quantitative Data
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While specific analytical data for Methyl 4-(Dimethylamino)benzoate-D4 is not widely published, data for its non-deuterated

analogue, Methyl 4-(dimethylamino)benzoate (CAS: 1202-25-1), can be used as a reference for its chromatographic and mass

spectrometric behavior. The primary difference in mass spectrometry will be the increased mass due to the four deuterium atoms.

Mass Spectrometry Data for Methyl 4-(dimethylamino)benzoate (Non-Deuterated)

m/z Relative Intensity

179 87.20

178 47.20

148 99.99

77 28.00

74 13.60

Source: MassBank of North America (MoNA)[4]

For Methyl 4-(Dimethylamino)benzoate-D4, the molecular ion peak would be expected at m/z 183.

Synthesis and Application
Methyl 4-(Dimethylamino)benzoate-D4 is primarily used as an intermediate in the synthesis of DMABA-d4 NHS Ester (4-

(dimethylamino)-2,5-dioxo-1-pyrrolidinyl ester-benzoic-2,3,5,6-d4 acid).[2][5] This deuterated N-hydroxysuccinimide ester is a

derivatizing reagent used in mass spectrometry to label the primary amine group of lipids, such as phosphatidylethanolamines

(PE).[1][6][7] This labeling allows for sensitive and universal detection of PE subclasses in biological samples.[1][6][7]

The following workflow illustrates the synthesis of DMABA-d4 NHS Ester from its precursor and its subsequent application in lipid

analysis.
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Synthesis of DMABA-d4 NHS Ester

Application in Lipid Analysis
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Tandem Mass Spectrometry

Relative Quantification of PE Lipids

Click to download full resolution via product page

Caption: Synthetic workflow of DMABA-d4 NHS Ester and its application.

Experimental Protocols
General Synthesis of Methyl 4-(Dimethylamino)benzoate-D4
A specific, published protocol for the synthesis of Methyl 4-(Dimethylamino)benzoate-D4 is not readily available. However, a

plausible route would involve the deuteration of 4-(dimethylamino)benzoic acid followed by esterification. General procedures for

deuteration of aromatic rings often involve acid-catalyzed exchange with a deuterium source like D₂SO₄ in D₂O.
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Plausible Synthetic Steps:

Deuteration of 4-(Dimethylamino)benzoic acid: 4-(Dimethylamino)benzoic acid is heated in a strong deuterated acid, such as a

mixture of D₂SO₄ and D₂O, to facilitate electrophilic substitution of the aromatic protons with deuterium. The reaction is

monitored by NMR until the desired level of deuteration is achieved.

Purification: The deuterated acid is then isolated by neutralization and purified, for example, by recrystallization.

Esterification: The resulting 4-(Dimethylamino)benzoic-d4 acid is then esterified to the methyl ester. A common method is the

Fischer esterification, involving refluxing the acid in methanol with a catalytic amount of strong acid (e.g., H₂SO₄).

Final Purification: The final product, Methyl 4-(Dimethylamino)benzoate-D4, is purified by chromatography or

recrystallization.

Derivatization of Phosphatidylethanolamine Lipids with DMABA-d4 NHS
Ester
The following is a sample protocol for the use of DMABA-d4 NHS Ester, the downstream product of Methyl 4-
(Dimethylamino)benzoate-D4, for labeling PE lipids in a biological sample. This protocol is adapted from methodologies

developed for lipid analysis.[1]

Materials:

Lipid extract from biological sample

DMABA-d4 NHS Ester solution (e.g., 10 mg/mL in methylene chloride)

Ethanol

0.25 mM triethylammonium bicarbonate buffer

Deionized water

Procedure:

Sample Preparation: Dry the lipid extract under a gentle stream of nitrogen.

Resuspension: Resuspend the dried lipid extract in 65 µL of ethanol and 15 µL of 0.25 mM triethylammonium bicarbonate

buffer.

Labeling Reaction: Add 20 µL of the DMABA-d4 NHS Ester solution to the resuspended lipid extract.

Incubation: Incubate the reaction mixture at 60°C for 1 hour.

Hydrolysis of Excess Reagent: Add 400 µL of deionized water to hydrolyze any unreacted DMABA-d4 NHS Ester. Incubate for

30 minutes at room temperature.

Extraction: Extract the labeled phospholipids using a standard method such as the Bligh and Dyer extraction.

Analysis: The extracted, labeled PE lipids are now ready for analysis by tandem mass spectrometry. Derivatization with

DMABA-d4 NHS ester will result in a mass shift and allows for identification through a precursor ion scan.[1]
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The logical flow for this experimental procedure is outlined below.

Start: Dried Lipid Extract

Resuspend in Ethanol and Buffer

Add DMABA-d4 NHS Ester Solution

Incubate at 60°C for 1 hour

Hydrolyze Excess Reagent with Water

Extract Labeled Lipids

Analyze by Mass Spectrometry

Click to download full resolution via product page

Caption: Experimental workflow for labeling lipids with DMABA-d4 NHS Ester.

Conclusion
Methyl 4-(Dimethylamino)benzoate-D4 is a valuable chemical intermediate for the synthesis of deuterated labeling reagents

used in advanced analytical techniques. Its primary application in the synthesis of DMABA-d4 NHS Ester facilitates the sensitive

and comprehensive analysis of phosphatidylethanolamine lipids by mass spectrometry, which is of significant interest in

lipidomics and disease research. This guide provides core technical information to support the use of this compound in a research

and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or

therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied,

regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our

Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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